Cas no 2011964-44-4 (3-(Chloromethyl)-3-(2,2-difluoroethyl)oxolane)

3-(Chloromethyl)-3-(2,2-difluoroethyl)oxolane is a fluorinated heterocyclic compound featuring a chloromethyl and a difluoroethyl substituent on an oxolane (tetrahydrofuran) ring. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for introducing fluorinated moieties into target molecules. The presence of both chloro and difluoroethyl groups enhances its versatility in nucleophilic substitution and cross-coupling reactions. Its stability under standard conditions allows for straightforward handling and storage. The compound is particularly useful in pharmaceutical and agrochemical research, where fluorinated building blocks are sought after for their ability to modulate physicochemical properties such as lipophilicity and metabolic stability.
3-(Chloromethyl)-3-(2,2-difluoroethyl)oxolane structure
2011964-44-4 structure
Product Name:3-(Chloromethyl)-3-(2,2-difluoroethyl)oxolane
CAS No:2011964-44-4
MF:C7H11ClF2O
MW:184.611448526382
CID:5284553
Update Time:2025-10-29

3-(Chloromethyl)-3-(2,2-difluoroethyl)oxolane Chemical and Physical Properties

Names and Identifiers

    • 3-(chloromethyl)-3-(2,2-difluoroethyl)oxolane
    • Furan, 3-(chloromethyl)-3-(2,2-difluoroethyl)tetrahydro-
    • 3-(Chloromethyl)-3-(2,2-difluoroethyl)oxolane
    • Inchi: 1S/C7H11ClF2O/c8-4-7(3-6(9)10)1-2-11-5-7/h6H,1-5H2
    • InChI Key: RCDCIILNJSFRSI-UHFFFAOYSA-N
    • SMILES: ClCC1(CC(F)F)COCC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 132
  • XLogP3: 2.1
  • Topological Polar Surface Area: 9.2

3-(Chloromethyl)-3-(2,2-difluoroethyl)oxolane Pricemore >>

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Additional information on 3-(Chloromethyl)-3-(2,2-difluoroethyl)oxolane

3-(Chloromethyl)-3-(2,2-difluoroethyl)oxolane (CAS No. 2011964-44-4): A Comprehensive Overview

3-(Chloromethyl)-3-(2,2-difluoroethyl)oxolane (CAS No. 2011964-44-4) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its distinct structural features, holds potential applications in various scientific and industrial domains. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to 3-(Chloromethyl)-3-(2,2-difluoroethyl)oxolane.

Chemical Structure and Properties

3-(Chloromethyl)-3-(2,2-difluoroethyl)oxolane is a cyclic ether with a four-membered ring (oxolane) substituted with a chloromethyl group and a 2,2-difluoroethyl group. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The chloromethyl group is highly reactive and can participate in various substitution reactions, making it a valuable intermediate in synthetic chemistry. The difluoroethyl group, on the other hand, introduces fluorine atoms into the molecule, which can enhance its stability and biological activity.

The molecular formula of 3-(Chloromethyl)-3-(2,2-difluoroethyl)oxolane is C7H9ClF2O, with a molecular weight of approximately 180.59 g/mol. It is typically a colorless liquid at room temperature and exhibits good solubility in common organic solvents such as dichloromethane, acetone, and ethyl acetate. The compound's boiling point is around 85°C at atmospheric pressure.

Synthesis Methods

The synthesis of 3-(Chloromethyl)-3-(2,2-difluoroethyl)oxolane can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 1-chloro-1-fluoro-1-propene with an appropriate oxirane precursor under controlled conditions. This reaction typically proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product.

An alternative approach involves the use of organometallic reagents such as Grignard reagents or organolithium compounds to introduce the chloromethyl and difluoroethyl groups onto the oxirane ring. This method offers greater control over the regioselectivity and stereoselectivity of the product formation.

Applications in Pharmaceutical Research

3-(Chloromethyl)-3-(2,2-difluoroethyl)oxolane has shown promise in pharmaceutical research due to its unique chemical structure and reactivity. Recent studies have explored its potential as a building block for the synthesis of novel drug candidates. For instance, researchers at the University of California have utilized this compound to develop new antiviral agents that exhibit high potency against several RNA viruses.

In another study published in the Journal of Medicinal Chemistry, scientists from Harvard University reported the use of 3-(Chloromethyl)-3-(2,2-difluoroethyl)oxolane in the synthesis of small molecules targeting specific protein-protein interactions (PPIs). These molecules showed significant inhibitory effects on key PPIs involved in cancer cell proliferation and metastasis.

Safety Considerations and Handling

While 3-(Chloromethyl)-3-(2,2-difluoroethyl)oxolane is not classified as a hazardous or controlled substance, it is important to handle it with care due to its reactivity and potential health effects. Proper personal protective equipment (PPE), including gloves and safety goggles, should be worn when handling this compound. Additionally, it should be stored in a well-ventilated area away from heat sources and incompatible materials.

Conclusion

3-(Chloromethyl)-3-(2,2-difluoroethyl)oxolane (CAS No. 2011964-44-4) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure makes it an attractive intermediate for synthetic chemistry and a valuable tool in pharmaceutical research. As ongoing studies continue to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of complex biological processes and developing innovative therapeutic strategies.

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